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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940 Get Quote

Extensive research has not identified a specific compound or molecule designated as "BFE-61"

with applications in neuroscience. The search results indicate that "R61" is a grant activity code

used by the National Institutes of Health (NIH) for exploratory/developmental research projects.

It is highly probable that the query "BFE-61" is a misinterpretation of this grant mechanism.

Several NIH funding opportunities, particularly under the BRAIN (Brain Research Through

Advancing Innovative Neurotechnologies) Initiative, utilize the R61 grant mechanism. These

grants are intended to support proof-of-principle and early-stage development of novel

research concepts.[1][2][3] For instance, funding announcements like "BRAIN Initiative:

Exploratory Research Opportunities Using Invasive Neural Recording and Stimulating

Technologies in the Human Brain (R61 Basic Experimental Studies with Humans Required)"

and "BRAIN Initiative: Brain Behavior Quantification and Synchronization (R61/R33 Clinical

Trial Optional)" highlight the use of the R61 phase for initial developmental work.[1][4][5]

Given that "BFE-61" does not correspond to a known chemical entity in the context of

neuroscience research, it is not possible to provide application notes, experimental protocols,

quantitative data, or signaling pathway diagrams as requested. The core requirements of the

prompt are contingent on the existence of a specific agent for which such detailed information

would be available.

Researchers interested in neuroscience research funding, particularly for innovative and early-

stage projects, are encouraged to explore the NIH BRAIN Initiative and the R61 grant

mechanism for potential opportunities.[1][2][3]
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If "BFE-61" is a code name for a compound not yet disclosed in public literature, no information

is available to fulfill this request. If you have a different designation for the compound of

interest, please provide the correct information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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